Cas no 1039036-00-4 (2-deoxy-5,20,26-trihydroxyecdysone 20,22-acetonide)

2-deoxy-5,20,26-trihydroxyecdysone 20,22-acetonide structure
1039036-00-4 structure
Product Name:2-deoxy-5,20,26-trihydroxyecdysone 20,22-acetonide
CAS No:1039036-00-4
MF:C30H48O8
MW:536.697330474854
CID:2040567
Update Time:2025-04-21

2-deoxy-5,20,26-trihydroxyecdysone 20,22-acetonide Chemical and Physical Properties

Names and Identifiers

    • 2-deoxy-5,20,26-trihydroxyecdysone 20,22-acetonide
    • Inchi: 1S/C30H48O8/c1-24(2)37-23(10-11-25(3,34)17-31)28(6,38-24)21-9-14-29(35)20-15-22(33)30(36)16-18(32)7-12-26(30,4)19(20)8-13-27(21,29)5/h15,18-19,21,23,31-32,34-36H,7-14,16-17H2,1-6H3
    • InChI Key: MENIOZHCBSKIIJ-UHFFFAOYSA-N
    • SMILES: CC(CCC1C(C2C3(C(C4C(CC3)C3(C(CC(CC3)O)(O)C(=O)C=4)C)(O)CC2)C)(C)OC(C)(C)O1)(CO)O

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 38
  • XLogP3: 1.631
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